Cas no 61667-05-8 (Propanamide, 3-[(2-hydroxyethyl)amino]-3-imino-2-(phenylazo)-)

• Product name: Propanamide, 3-[(2-hydroxyethyl)amino]-3-imino-2-(phenylazo)-
• CAS No: 61667-05-8
• MF: C₁₁H₁₅N₅O₂
• MW: 249.269101381302
• CID: 470822
• PubChem ID: 12342552

Propanamide, 3-[(2-hydroxyethyl)amino]-3-imino-2-(phenylazo)- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-[(2-hydroxyethyl)amino]-3-imino-2-(phenylazo)-
• 3-amino-3-(2-hydroxyethylimino)-2-phenyldiazenylpropanamide
• DTXSID50492178
• 61667-05-8
• (3Z)-3-Amino-3-[(2-hydroxyethyl)imino]-2-[(E)-phenyldiazenyl]propanamide

• Inchi： InChI=1S/C11H15N5O2/c12-10(14-6-7-17)9(11(13)18)16-15-8-4-2-1-3-5-8/h1-5,9,17H,6-7H2,(H2,12,14)(H2,13,18)
• InChI Key： AWFVZZUVCMSEPE-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)N=NC(C(=NCCO)N)C(=O)N

Computed Properties

• Exact Mass: 249.12275
• Monoisotopic Mass: 249.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų
• XLogP3: -0.3

Experimental Properties

• PSA: 123.92